Cas no 165043-22-1 (3-[Butyl(methyl)amino]propanoic acid)

• Product Name: 3-[Butyl(methyl)amino]propanoic acid
• CAS No: 165043-22-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4702879
• Update Time: 2025-05-22

3-[Butyl(methyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[butyl(methyl)amino]propanoic acid
• 3-[Butyl(methyl)amino]propanoic acid

• Inchi： 1S/C8H17NO2/c1-3-4-6-9(2)7-5-8(10)11/h3-7H2,1-2H3,(H,10,11)
• InChI Key： UUANGAUMYPRUCC-UHFFFAOYSA-N
• SMILES： OC(CCN(C)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Topological Polar Surface Area: 40.5

Additional information on 3-[Butyl(methyl)amino]propanoic acid

Research Brief on 3-[Butyl(methyl)amino]propanoic acid (CAS: 165043-22-1): Recent Advances and Applications

3-[Butyl(methyl)amino]propanoic acid (CAS: 165043-22-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature has emphasized the role of 3-[Butyl(methyl)amino]propanoic acid in the design of prodrugs and enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of gamma-aminobutyric acid (GABA) derivatives, which exhibit enhanced blood-brain barrier permeability. The compound's unique structural features, including its amphiphilic nature, make it an attractive candidate for modulating drug delivery systems.

In addition to its applications in drug design, 3-[Butyl(methyl)amino]propanoic acid has been investigated for its potential as a ligand in metal-catalyzed reactions. A recent report in ACS Catalysis (2024) highlighted its use in the development of asymmetric catalysts, which are critical for the synthesis of enantiomerically pure pharmaceuticals. The compound's ability to coordinate with transition metals while maintaining stability under physiological conditions has opened new avenues for catalytic applications in medicinal chemistry.

Further research has explored the biological activity of 3-[Butyl(methyl)amino]propanoic acid itself. In vitro studies have shown that it exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. However, more extensive preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and scale-up of 3-[Butyl(methyl)amino]propanoic acid have also been areas of active investigation. Recent advancements in green chemistry approaches have led to more efficient and environmentally friendly synthetic routes, as reported in Green Chemistry (2023). These developments are crucial for ensuring the compound's availability for both research and potential industrial applications.

In conclusion, 3-[Butyl(methyl)amino]propanoic acid (CAS: 165043-22-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug design to catalysis, coupled with recent advancements in its synthesis and biological evaluation, position it as a valuable tool in the development of new therapeutic agents. Future research directions may focus on optimizing its pharmacological properties and exploring its potential in targeted drug delivery systems.